2-(methylsulfonyl)-1-(3-(trifluoromethyl)benzyl)-1H-benzo[d]imidazole

• IUPAC Name: 2-methylsulfonyl-1-[[3-(trifluoromethyl)phenyl]methyl]benzimidazole
• InChI: InChI=1S/C16H13F3N2O2S/c1-24(22,23)15-20-13-7-2-3-8-14(13)21(15)10-11-5-4-6-12(9-11)16(17,18)19/h2-9H,10H2,1H3
• InChI Key: FSISUBHKLZISFA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC2=CC=CC=C2N1CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C16H13F3N2O2S
• Molecular Weight: 354.3 g/mol

Description

The compound “2-(methylsulfonyl)-1-(3-(trifluoromethyl)benzyl)-1H-benzo[d]imidazole” is a benzimidazole derivative. Benzimidazoles are a class of heterocyclic aromatic organic compounds that are structurally similar to benzene and imidazole.

Molecular Structure Analysis

The molecular structure of this compound would consist of a benzimidazole core, with a methylsulfonyl group attached at the 2-position and a 3-(trifluoromethyl)benzyl group attached at the 1-position.

Chemical Reactions Analysis

Benzimidazoles are known to undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and coordination chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and purity. Generally, benzimidazoles are solid at room temperature and have high melting points.

Scientific Research Applications

Ionic Liquid and Catalysis

Design and Application of Ionic Liquids

Novel ionic liquids, such as 1,3-disulfonic acid imidazolium hydrogen sulfate, have been developed to efficiently catalyze the synthesis of 1,2,4,5-tetrasubstituted imidazoles and benzimidazoles. These catalytic systems demonstrate high efficiency in facilitating condensation reactions and synthesizing benzimidazole derivatives under environmentally friendly conditions. Such ionic liquids highlight the potential of using innovative catalysts for green chemistry applications (Zolfigol et al., 2013), (Khazaei et al., 2011).

Liquid-Crystalline Properties and Conductivity

Mesomorphic and Conductive Properties

Research on imidazolium salts with various anions, including bis(trifluoromethylsulfonyl)imide, has shown that these compounds can form hexagonal columnar liquid-crystalline phases. These materials exhibit unique thermal properties and ionic conductivities, suggesting their potential application in electrochemical devices and as materials with tunable mesomorphic characteristics (Yoshio et al., 2007).

Green Chemistry and Synthesis

Metal-Free Catalytic Systems

The use of ionic liquids like 1-benzyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide has been explored for the metal-free oxidation and depolymerization of lignin model compounds and lignin itself. This approach leverages the generation of free radicals to transform lignin into valuable compounds, demonstrating the role of ionic liquids in sustainable chemistry and material recycling (Yang et al., 2015).

Gas Solubility and Separation

Anion Effects on Gas Solubility

The solubility of gases in ionic liquids, particularly those containing bis(trifluoromethylsulfonyl) imide and other anions, has been studied to understand their interactions and solubility behaviors. These findings are relevant for applications in gas separation and purification technologies, where the choice of anion in the ionic liquid can significantly impact the efficiency and selectivity of the process (Anthony et al., 2005).